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Compound Name: Solvent violet 9

Cat. No.: B181521 Get Quote

An In-depth Technical Guide to Solvent Violet 9: Synonyms, Properties, and Applications

For researchers, scientists, and professionals in drug development and chemical industries, a

comprehensive understanding of chemical compounds is paramount. This guide provides a

detailed overview of Solvent Violet 9, a synthetic dye with various industrial applications.

Nomenclature and Identification
Solvent Violet 9 is known by a multitude of synonyms and alternative names across different

suppliers and regulatory bodies. A clear identification is crucial for accurate research and

procurement. The primary identifiers are its CAS Registry Number, 467-63-0, and its Colour

Index name, C.I. 42555:1.[1][2][3][4][5][6] Chemically, it is classified as a triarylmethane dye.[2]

[6] Its IUPAC name is tris[4-(dimethylamino)phenyl]methanol.[6][7]

A comprehensive list of its synonyms and trade names is provided below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b181521?utm_src=pdf-interest
https://www.benchchem.com/product/b181521?utm_src=pdf-body
https://www.benchchem.com/product/b181521?utm_src=pdf-body
https://www.benchchem.com/product/b181521?utm_src=pdf-body
https://www.scbt.com/p/solvent-violet-9-467-63-0
http://www.worlddyevariety.com/solvent-dyes/solvent-violet-9.html
https://www.macsenlab.com/speciality-dyes-biological-stains/solvent-violet-9-crystal-violet-base/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Violet/Solvent-Violet-9.html
https://www.cncolorchem.com/product/Solvent-Violet-9.html
https://www.benchchem.com/zh/product/b181521
http://www.worlddyevariety.com/solvent-dyes/solvent-violet-9.html
https://www.benchchem.com/zh/product/b181521
https://www.benchchem.com/zh/product/b181521
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9614f873?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Registry Number 467-63-0[1][2][3][4][6][7][8][9][10]

Colour Index Name C.I. 42555:1[1][2][3][4][5][6]

IUPAC Name tris[4-(dimethylamino)phenyl]methanol[6][7]

Synonyms & Trade Names

Crystal Violet Base[2][3][6][8][9],

Methylrosanilinum[1][3], Methyl Violet 10B

Base[2][6][8][9], Oil Violet 6BN[2][6][9], Solvant

Violet 9, Lösungsmittel Violet 9, Solvente Violeta

9[8], [4-(Dimethylamino)-alpha,alpha-bis(4-

(dimethylamino)phenyl]-benzenemethanol[8],

p,p',p''-tris(dimethylamino)tritol[8], p,p',p''-

tris(dimethylamino)trityl alcohol[8], Oil Soluble

Violet[3], Crystal Violet Carbinol[3],

Methyrosaniline[3], Dayglo Solvent Violet 9[2],

Oil Violet 10B[4], Waxoline Violet 10B[11]

Chemical and Physical Properties
Solvent Violet 9 is a violet powder with a brilliant blue-purple shade.[2][9] It is characteristic of

solvent dyes in that it is generally insoluble in water but soluble in organic solvents.[8]

A summary of its key quantitative properties is presented in the table below.
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Property Value

Molecular Formula C25H31N3O[1][3][7][10]

Molecular Weight 389.53 g/mol [1] or 389.54 g/mol [7][11]

Heat Resistance 140 - 160 °C[2][3][11]

Density 1.15 g/cm³[3][11]

Water Solubility ≤ 1.0%[3][11]

Light Fastness Poor[2][11]

Acid Resistance 4 (Moderate)[11]

Alkali Resistance 4 (Moderate)[11]

Water Resistance 5 (Excellent)[11]

Manufacturing and Synthesis
The synthesis of Solvent Violet 9 can be achieved through several methods, as outlined in

various technical data sheets. These methods are typical for triarylmethane dyes.

Experimental Protocols: Manufacturing Methods
While detailed, step-by-step laboratory protocols are proprietary to manufacturers, the general

chemical synthesis routes are described as follows:

Condensation with Phosgene: N,N-dimethylaniline is reacted in the presence of zinc chloride

and phosgene. The resulting product is then converted to the free base.[2][12]

Condensation with a Ketone: Bis(4-(dimethylamino)phenyl)methanone is condensed with

N,N-dimethylaniline in the presence of a dehydrating agent like phosphorus trichloride to

form the dye, which is then isolated as the free base.[2][12]

Oxidation Method: Bis(4-(dimethylamino)phenyl)methanol is condensed with N,N-

dimethylaniline, and the subsequent product is oxidized to yield the final dye in its free base

form.[2][12]
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Applications
The primary application of Solvent Violet 9 is as a colorant in various industries.[8] Its solubility

in organic solvents makes it particularly suitable for non-aqueous systems.

Key application areas include:

Inks: It is extensively used in the manufacturing of inks for ballpoint pens and in printing inks.

[2][3][5][11]

Plastics and Polymers: Used for coloring various plastics and polymers.[4]

Waxes and Oils: It finds use in coloring waxes, oils, lubricants, and fuels.[4][11]

Other Applications: It is also used in coloring carbon paper, shoe polish, and detergents.[5]

[11]

Visualizing the Nomenclature
To clarify the relationships between the various names and identifiers for this compound, the

following diagram illustrates the connections.

Core Identifiers

Chemical & Common Names

Chemical Classification

CAS: 467-63-0

Common Name: Solvent Violet 9
C.I.: 42555:1

IUPAC: tris[4-(dimethylamino)phenyl]methanol Class: Triarylmethane Dye

Synonym: Crystal Violet Base

Synonym: Methyl Violet 10B Base

Click to download full resolution via product page

Caption: Nomenclature and classification of Solvent Violet 9.
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Application Workflow Example: Ink Formulation
The following diagram illustrates a simplified workflow for the application of Solvent Violet 9 in

the formulation of a solvent-based ink.

Start

Select Solvent
(e.g., ethanol, ketones)

Dissolve Solvent Violet 9
in selected solvent

Add Binder Resin
(e.g., acrylic, rosin)

Incorporate Additives
(plasticizers, surfactants)

Mix until Homogeneous

Quality Control Testing
(viscosity, color strength)

End
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Caption: Simplified workflow for solvent-based ink formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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